Cas no 104395-87-1 (5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride)

• Product Name: 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride
• CAS No: 104395-87-1
• MF: C₁₀H₁₇Cl₂N₃
• MW: 250.168080091476
• MDL: MFCD09475402
• CID: 1005059
• PubChem ID: 45074798
• Update Time: 2025-07-20

5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(1-METHYL-PYRROLIDIN-2-YL)-PYRIDIN-2-YLAMINEDIHYDROCHLORIDE
• 2-Pyridinamine, 5-(1-methyl-2-pyrrolidinyl)-, dihydrochloride
• 5-(1-methylpyrrolidin-2-yl)pyridin-2-amine,dihydrochloride
• 5-(1-Methyl-pyrrolidin-2-yl)-[2]pyridylamin, Dihydrochlorid
• 5-(1-methyl-pyrrolidin-2-yl)-[2]pyridylamine, dihydrochloride
• 5-(1-methylpyrrolidin-2-yl)pyridin-2-ylamine dihydrochloride
• AG-L-20194
• CTK4A3016
• FT-0677028
• I05-1658
• KB-243232
• 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine dihydrochloride
• 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine diHCl
• 5-(1-methylpyrrolidin-2-yl)pyridin-2-aminedihydrochloride
• 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine dihydrochloride, AldrichCPR
• 104395-87-1
• 5-(1-methylpyrrolidin-2-yl)pyridin-2-amine dihydrochloride
• DTXSID60662961
• 5-(1-Methylpyrrolidin-2-yl)pyridin-2-amine--hydrogen chloride (1/2)
• MFCD09475402
• 5-(1-methylpyrrolidin-2-yl)pyridin-2-amine;dihydrochloride
• SB30353
• AKOS015845350
• 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride

• MDL： MFCD09475402
• Inchi： 1S/C10H15N3.2ClH/c1-13-6-2-3-9(13)8-4-5-10(11)12-7-8;;/h4-5,7,9H,2-3,6H2,1H3,(H2,11,12);2*1H
• InChI Key： UNWFVJCJELWPNZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)CCCC1C1C=NC(=CC=1)N

Computed Properties

• Exact Mass: 249.08000
• Monoisotopic Mass: 249.0799529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.15000
• LogP: 3.55360

5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrrolidinylpyridines

Additional information on 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride

Research Briefing on 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride (CAS: 104395-87-1)

5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride (CAS: 104395-87-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-pyridine scaffold, has been the subject of recent studies due to its potential applications in drug discovery and development. The dihydrochloride salt form enhances its solubility and stability, making it a viable candidate for further pharmacological evaluation.

Recent research has focused on the synthesis and characterization of 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride, with particular emphasis on its role as a building block for more complex molecules. Studies have demonstrated its utility in the development of novel ligands for neurotransmitter receptors, including nicotinic acetylcholine receptors (nAChRs) and serotonin receptors. These findings suggest that the compound may have therapeutic potential in neurological and psychiatric disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the binding affinity of 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride to various receptor subtypes. The results indicated moderate to high affinity for α4β2 nAChRs, a target implicated in nicotine addiction and cognitive disorders. The study also highlighted the compound's selectivity profile, which could minimize off-target effects in therapeutic applications.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's pharmacokinetic properties. The researchers reported favorable oral bioavailability and metabolic stability in preclinical models, suggesting that 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride could serve as a promising lead compound for further optimization. These findings underscore the compound's potential as a scaffold for the development of CNS-active drugs.

Ongoing research is exploring the derivatization of 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride to enhance its pharmacological properties. For instance, a 2024 study in ACS Chemical Neuroscience investigated the introduction of various substituents to the pyridine ring, aiming to improve receptor binding and functional activity. Preliminary results indicate that certain modifications can significantly enhance the compound's efficacy and selectivity.

In conclusion, 5-(1-Methyl-pyrrolidin-2-yl)-pyridin-2-ylamine Dihydrochloride (CAS: 104395-87-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological profile, make it a valuable tool for drug discovery. Future studies will likely focus on further optimizing its properties and exploring its therapeutic potential in various disease models.